Cas no 1251008-65-7 (1,2,3,3a-tetrahydroindeno2,1-cpyrrol-8(8aH)-one)

• Product Name: 1,2,3,3a-tetrahydroindeno2,1-cpyrrol-8(8aH)-one
• CAS No: 1251008-65-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 2952294
• Update Time: 2025-04-21

1,2,3,3a-tetrahydroindeno2,1-cpyrrol-8(8aH)-one Chemical and Physical Properties

Names and Identifiers

• 2,3,3a,8a-Tetrahydro-1H-2-aza-cyclopenta[a]inden-8-one
• Cis-1,2,3,3A-Tetrahydroindeno[2,1-C]Pyrrol-8(8Ah)-One
• (3AR,8aR)-2,3,3a,8a-tetrahydroindeno[1,2-c]pyrrol-8(1H)-one
• (3aR,8bR)-2,3,3a,8b-tetrahydro-1H-indeno[1,2-c]pyrrol-4-one
• AM806228
• W14485
• 1,2,3,3a-tetrahydroindeno2,1-cpyrrol-8(8aH)-one

• Inchi： 1S/C11H11NO/c13-11-8-4-2-1-3-7(8)9-5-12-6-10(9)11/h1-4,9-10,12H,5-6H2/t9-,10-/m0/s1
• InChI Key： HBFMGDZXFWPZFB-UWVGGRQHSA-N
• SMILES： O=C1C2C=CC=CC=2[C@@H]2CNC[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines